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Compound of Interest

Compound Name: Einecs 240-219-0

Cat. No.: B15181109

For Immediate Reference: Proper handling and disposal of (Z)-N-methyl-N-(1-0x0-9-
octadecenyl)glycine, compound with 2-aminoethanol (1:1) (Einecs 240-219-0).

This document provides critical safety and logistical guidance for researchers, scientists, and
drug development professionals on the proper disposal of the chemical compound identified by
Einecs 240-219-0. Adherence to these procedures is essential for maintaining a safe
laboratory environment and ensuring regulatory compliance.

The substance associated with Einecs 240-219-0 is (Z)-N-methyl-N-(1-0x0-9-
octadecenyl)glycine, compound with 2-aminoethanol (1:1), with the CAS number 16070-29-4.
[1] Primary hazards associated with this compound are its corrosive and irritant properties.[1]

Hazard Identification and Classification

A comprehensive Safety Data Sheet (SDS) for this specific compound is not readily available.
However, related compounds and general chemical safety principles dictate a cautious
approach. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals provides a framework for understanding the potential hazards.
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H318: Causes serious eye

o Category 1

Irritation damage

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Hazardous to the Aquatic . o
) Category 1 H400: Very toxic to aquatic life

Environment, Acute

Hazardous to the Aquatic H412: Harmful to aquatic life
) ) Category 3 ) ]

Environment, Chronic with long lasting effects

This data is based on a similar compound, Sodium N-methyl-N-(1-0x0-9-
octadecenyl)aminoacetate, and should be used as a precautionary guideline.[2]

Step-by-Step Disposal Protocol

Given the corrosive and irritant nature of this amine compound, the following disposal protocol
must be strictly followed:

o Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is
worn. This includes, but is not limited to:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles and a face shield
o Alaboratory coat

o Waste Segregation:

o Isolate the amine waste from other chemical waste streams to prevent hazardous
reactions.[3]

o Specifically, keep it separate from acids, oxidizing agents, and other incompatible
materials.[3]
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o Containerization:
o Use a dedicated, compatible, and clearly labeled waste container.

o The container must be in good condition, with a secure, tight-fitting lid to prevent leaks or
the release of vapors.[3]

o Label the container with the full chemical name, "Hazardous Waste," and the primary
hazard symbols (corrosive).

o Storage:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary
containment area.

o Ensure the storage area is away from direct sunlight, heat sources, and incompatible
chemicals.[3]

o Professional Disposal:
o Do not dispose of this chemical down the drain or in regular trash.[3]

o Disposal must be handled by a licensed hazardous waste disposal company.[3] These
companies are equipped to manage the treatment and disposal of corrosive chemical
waste in an environmentally responsible and compliant manner.

o Provide the disposal company with all available information on the chemical's identity and
known hazards.

Emergency Procedures for Spills
In the event of a spill:
o Evacuate: Immediately clear the affected area.

o Ventilate: Ensure the area is well-ventilated.
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o Containment: Use appropriate absorbent materials, such as absorbent pads or neutralizing
agents, to contain the spill.[3]

» Personal Protection: Only personnel trained in spill response and wearing appropriate PPE
should manage the cleanup.

» Disposal of Cleanup Materials: All contaminated materials from the spill cleanup must be
collected and disposed of as hazardous waste, following the same procedures outlined
above.

Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of Einecs 240-
219-0.
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Waste Generation & Identification
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l

Segregate Waste

l
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l

Store in Designated Area

Final Disposal

Contact Licensed Waste Disposal Company

Provide Chemical Information

Arrange for Pickup and Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Einecs 240-219-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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